Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate
• InChI: InChI=1S/C19H21NO3/c1-19(2,3)15-9-11-16(12-10-15)20-17(21)13-5-7-14(8-6-13)18(22)23-4/h5-12H,1-4H3,(H,20,21)
• InChI Key: XTUACXSSPSYPDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

mono-Methyl terephthalate (1.02 g, 5.67 mmol) was refluxed in SOCl2 (10 mL) for 1 hour, allowed to cool to room temperature, and concentrated under reduced pressure. The residue was taken up in tetrahydrofuran (30 mL) and treated with 4-tert-butylaniline (0.9 mL, 5.65 mmol) and DIEA (5 mL, 28.8 mmol) at room temperature. After stirring overnight, the mixture was concentrated under reduced pressure and the residue was taken up in ethyl acetate. The ethyl acetate was washed with H2O and brine, dried over Na2SO4, filtered, and the filtrate was concentrated under reduced pressure. The residue was triturated with 3:2 hexanes:ethyl acetate and the solid air-dried to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ 10.37 (s, 1H), 8.08 (m, 4H), 7.69 (m, 2H), 7.39 (m, 2H), 3.90 (s, 3H), 1.29 (s, 9H); MS (ESI+) m/z 312 (M+H)+.